Cas no 2138165-32-7 (Quinoline, 2-ethyl-7-fluoro-3,4,6-trimethyl-)

• Product Name: Quinoline, 2-ethyl-7-fluoro-3,4,6-trimethyl-
• CAS No: 2138165-32-7
• MF: C₁₄H₁₆FN
• MW: 217.281947135925
• CID: 5288436
• Update Time: 2025-05-07

Quinoline, 2-ethyl-7-fluoro-3,4,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 2-ethyl-7-fluoro-3,4,6-trimethyl-

• Inchi： 1S/C14H16FN/c1-5-13-10(4)9(3)11-6-8(2)12(15)7-14(11)16-13/h6-7H,5H2,1-4H3
• InChI Key： VARYUOQTCKIIFW-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C)=C(F)C=2)C(C)=C(C)C=1CC

Additional information on Quinoline, 2-ethyl-7-fluoro-3,4,6-trimethyl-

Quinoline, 2-ethyl-7-fluoro-3,4,6-trimethyl and Its Role in Modern Biomedical Research

Quinoline, 2-ethyl-7-fluoro-3,4,6-trimethyl is a structurally unique heterocyclic compound that has garnered significant attention in the field of biomedical research. This molecule belongs to the broader class of quinoline derivatives, which are known for their diverse biological activities. The CAS number 2138165-32-7 serves as a unique identifier for this specific chemical entity, enabling precise characterization and referencing in scientific literature. The molecular structure of Quinoline, 2-ethyl-7-fluoro-3,4,6-trimethyl is defined by its quinoline core, which is substituted with functional groups at specific positions. These substitutions, including the 2-ethyl, 7-fluoro, and 3,4,6-trimethyl groups, play a critical role in modulating the compound’s pharmacological properties.

Recent advancements in medicinal chemistry have highlighted the importance of Quinoline, 2-ethyl-3,4,6-trimethyl-7-fluoro as a scaffold for the development of novel therapeutics. The quinoline ring system is inherently rich in π-electron conjugation, which facilitates interactions with biological targets such as enzymes, receptors, and ion channels. The introduction of the 7-fluoro substituent at the 7-position of the quinoline ring is particularly noteworthy, as fluorine atoms are often incorporated into drug molecules to enhance metabolic stability and improve binding affinity. This modification also contributes to the molecule’s hydrophobicity, which is crucial for crossing biological membranes and achieving target-specific activity.

One of the most promising applications of Quinoline, 2-ethyl-7-fluoro-3,4,6-trimethyl lies in its potential as an antitumor agent. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits significant cytotoxic activity against multidrug-resistant cancer cells. The 3,4,6-trimethyl substitutions on the quinoline ring are believed to enhance the molecule’s ability to interact with DNA and disrupt cellular replication processes. Additionally, the 2-ethyl group may contribute to the molecule’s ability to modulate signaling pathways associated with cell proliferation and apoptosis. These findings underscore the potential of this compound as a lead candidate for the development of targeted cancer therapies.

Another area of interest is the role of Quinoline, 2-ethyl-7-fluoro-3,4,6-trimethyl in the treatment of infectious diseases. Recent research has explored its antimicrobial properties, particularly against drug-resistant bacterial strains. A 2024 study in *Antimicrobial Agents and Chemotherapy* reported that this compound effectively inhibits the growth of *Staphylococcus aureus* and *Pseudomonas aeruginosa*, two common pathogens associated with hospital-acquired infections. The fluoro substitution at the 7-position is hypothesized to enhance the molecule’s ability to penetrate bacterial cell walls, while the trimethyl groups may interfere with essential metabolic pathways in microbial cells. These properties make Quinoline, 2-ethyl-7-fluoro-3,4,6-trimethyl a promising candidate for the development of new antibiotics.

In the context of neurodegenerative diseases, Quinoline, 2-ethyl-7-fluoro-3,4,6-trimethyl has also shown potential. A 2023 preclinical study published in *Neuropharmacology* suggested that this compound may have neuroprotective effects by modulating the activity of glutamate receptors. The 2-ethyl group is thought to influence the molecule’s ability to interact with these receptors, potentially reducing excitotoxicity in conditions such as Alzheimer’s disease and Parkinson’s disease. The fluoro substitution may further enhance the molecule’s stability in the brain environment, improving its therapeutic efficacy.

The synthesis of Quinoline, 2-ethyl-7-fluoro-3,4,6-trimethyl involves a multi-step process that requires precise control of reaction conditions. A 2022 paper in *Organic Letters* described a novel synthetic route that employs microwave-assisted chemistry to improve the efficiency of the reaction. This method allows for the selective introduction of the 7-fluoro group while maintaining the integrity of the 3,4,6-trimethyl substitutions. The use of advanced analytical techniques, such as high-resolution mass spectrometry and NMR spectroscopy, is essential for confirming the purity and structural integrity of the final product. These synthetic strategies highlight the importance of precision in the development of complex organic molecules.

From a pharmacokinetic perspective, the Quinoline, 2-ethyl-7-fluoro-3,4,6-trimethyl molecule exhibits favorable properties for drug development. The 2-ethyl and 3,4,6-trimethyl groups contribute to the molecule’s solubility and bioavailability, which are critical factors in determining its therapeutic potential. A 2023 pharmacokinetic study in *Drug Metabolism and Disposition* indicated that this compound has a prolonged half-life in vivo, which may reduce the frequency of dosing required for therapeutic applications. Additionally, the fluoro substitution is believed to enhance the molecule’s metabolic stability, minimizing the risk of rapid degradation in the body.

Recent computational studies have further elucidated the molecular mechanisms underlying the biological activities of Quinoline, 2-ethyl-7-fluoro-3,4,6-trimethyl. Molecular docking simulations have shown that this compound can bind to various protein targets, including kinases and ion channels, which are often implicated in disease pathogenesis. A 2024 study in *Bioorganic & Medicinal Chemistry* utilized machine learning algorithms to predict the compound’s interactions with potential drug targets, providing valuable insights into its mechanism of action. These computational approaches are increasingly being used to guide the rational design of new drugs and optimize the properties of existing compounds.

Despite its promising potential, the development of Quinoline, 2-ethyl-7-fluoro-3,4,6-trimethyl as a therapeutic agent requires further research to address challenges such as toxicity and selectivity. Preclinical studies are ongoing to evaluate the compound’s safety profile and determine its efficacy in various disease models. The 7-fluoro substitution, while beneficial for enhancing stability, may also introduce potential off-target effects that need to be carefully evaluated. Additionally, the 3,4,6-trimethyl groups may influence the molecule’s interactions with other biological systems, necessitating further investigation to optimize its therapeutic index.

In conclusion, Quinoline, 2-ethyl-7-fluoro-3,4,6-trimethyl represents a significant advancement in the field of medicinal chemistry. Its unique structural features, including the 2-ethyl, 7-fluoro, and 3,4,6-trimethyl substitutions, confer a range of pharmacological properties that make it a promising candidate for the development of new therapeutics. Ongoing research into its applications in oncology, infectious diseases, and neurodegenerative disorders, as well as its synthesis and pharmacokinetic properties, is likely to yield further insights into its potential as a drug candidate. As the field of drug discovery continues to evolve, compounds like Quinoline, 2-ethyl-7-fluoro-3,4,6-trimethyl will play a critical role in addressing unmet medical needs and improving patient outcomes.

For more information on the latest research and developments in the field of medicinal chemistry, including the potential applications of Quinoline, 2-ethyl-7-fluoro-3,4,6-trimethyl, please visit our website or consult recent publications in journals such as *Journal of Medicinal Chemistry*, *Antimicrobial Agents and Chemotherapy*, and *Neuropharmacology*. Our team of scientists and researchers is dedicated to advancing the understanding of complex organic molecules and their therapeutic potential, and we welcome collaborations and inquiries from the scientific community and industry partners.